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Compound of Interest

Compound Name: Dibenzenesulfonimide

Cat. No.: B1583796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibenzenesulfonimide, with the CAS registry number 2618-96-4, is an organic compound

belonging to the sulfonimide class.[1] Also known by synonyms such as N-

(Phenylsulfonyl)benzenesulfonamide and Bis(phenylsulfonyl)amine, it is a white to off-white

crystalline solid.[1] This guide provides an in-depth overview of its chemical and physical

properties, synthesis protocols, key applications, and safety information, tailored for

professionals in research and development.

Physicochemical Properties
Dibenzenesulfonimide is characterized by its two sulfonyl groups attached to a central

nitrogen atom, which imparts acidic properties to the N-H bond.[2] It is sparingly soluble in

water but shows good solubility in alkaline solutions and some organic solvents.[1][3] A

summary of its key physicochemical properties is presented in the table below.
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Property Value Reference

CAS Number 2618-96-4 [1][2]

Molecular Formula C₁₂H₁₁NO₄S₂ [1]

Molecular Weight 297.35 g/mol [1]

Appearance
White to off-white crystalline

solid/powder
[1]

Melting Point 150-155 °C

Boiling Point (Predicted) 480.6 ± 28.0 °C

Density (Predicted) 1.418 ± 0.06 g/cm³

pKa (Predicted) -1.10 ± 0.40 [1]

Water Solubility Sparingly soluble [1]

Solubility

Poorly soluble in alcohol,

insoluble in ether, slightly

soluble in acetone, and soluble

in alkaline solutions.[3]
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Synthesis and Experimental Protocols
Dibenzenesulfonimide is typically synthesized via the reaction of benzenesulfonamide with

benzenesulfonyl chloride in an alkaline medium. Several methods have been reported, with

variations in reaction conditions and reagents.

General Synthesis Workflow
The following diagram illustrates a common workflow for the synthesis of

dibenzenesulfonimide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://wap.guidechem.com/encyclopedia/dibenzenesulfonimide-dic10749.html
https://www.guidechem.com/question/how-to-synthesize-dibenzenesul-id170957.html
https://wap.guidechem.com/encyclopedia/dibenzenesulfonimide-dic10749.html
https://wap.guidechem.com/encyclopedia/dibenzenesulfonimide-dic10749.html
https://wap.guidechem.com/encyclopedia/dibenzenesulfonimide-dic10749.html
https://wap.guidechem.com/encyclopedia/dibenzenesulfonimide-dic10749.html
https://wap.guidechem.com/encyclopedia/dibenzenesulfonimide-dic10749.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2319719.htm
https://www.benchchem.com/product/b1583796?utm_src=pdf-body
https://www.benchchem.com/product/b1583796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthesis Workflow for Dibenzenesulfonimide

Reactants

Reaction Process

Work-up and Purification

Final Product

Benzenesulfonamide

Dissolve Benzenesulfonamide in Alkaline Solution

Benzenesulfonyl Chloride

Add Benzenesulfonyl Chloride (dropwise)

Base (e.g., NaOH)

Maintain pH 7-9 with Base

Solvent (e.g., Water, Isopropanol)

Heat (e.g., 50-55°C or reflux) for 1-2 hours

Cool Reaction Mixture

Acidify with HCl

Filter to Precipitate Product

Wash with Water

Dry under Vacuum

Dibenzenesulfonimide

Click to download full resolution via product page

Caption: General workflow for the synthesis of dibenzenesulfonimide.
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Detailed Experimental Protocol
One common method for the synthesis of dibenzenesulfonimide is as follows:

Preparation of Alkaline Solution: Benzenesulfonamide is dissolved in an aqueous solution of

sodium hydroxide (e.g., 5%).[3]

Reaction: Benzenesulfonyl chloride is added dropwise to the solution while maintaining the

temperature between 50-55 °C.[3] The pH of the reaction mixture is crucial and should be

kept around 7.2 by the continuous addition of a sodium hydroxide solution.[3] The reaction is

typically allowed to proceed for 1-2 hours.[3]

Work-up: After the reaction is complete, the mixture is cooled. The dibenzenesulfonimide is

then precipitated from the clear solution by the addition of hydrochloric acid.[3]

Purification: The resulting solid is collected by filtration, washed with water, and dried to yield

the final product.[2]

Another reported method involves the use of isopropanol as a solvent and sodium isopropoxide

as the base, with the reaction carried out at a lower temperature of 30-35°C.[2]

Applications in Research and Industry
Dibenzenesulfonimide has several applications across various fields, including organic

synthesis and industrial processes.

Organic Synthesis
Catalyst: It can be used as a catalyst in various organic reactions, facilitating transformations

by increasing the reaction rate or controlling selectivity.[1]

Precursor for Fluorinating Reagents: Dibenzenesulfonimide is a key starting material for

the synthesis of N-fluorodibenzenesulfonimide (NFSI), a widely used electrophilic

fluorinating agent.[4]

Industrial Applications
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Electroplating Additive: Dibenzenesulfonimide is used as a primary brightener in nickel

electroplating baths.[3][4] It serves as a replacement for saccharin, offering improved ductility

and leveling of the coating with lower consumption.[2][4]

Dyes and Pigments: It acts as a precursor or intermediate in the synthesis of certain dyes

and pigments.[1]

Polymer Industry: It has been used as a precursor for the synthesis of ion-exchange resins

and polymer stabilizers.[1]

Biomedical and Pharmaceutical Research
While direct applications in drug development are not widespread, its role as a building block in

preparing pharmaceutical intermediates is noted.[1] Some benzenesulfonamide derivatives

have been investigated for their potential as HIV-1 capsid inhibitors.[5]

Spectroscopic Data
Spectroscopic data for dibenzenesulfonimide is available through various chemical

databases. This includes:

¹H NMR and ¹³C NMR: Predicted and experimental spectra are available, which are crucial

for the structural confirmation of the synthesized compound.[6]

IR Spectroscopy: Infrared spectra can provide information about the functional groups

present in the molecule, particularly the S=O and N-H stretches.[6]

Mass Spectrometry: Mass spectra are available to confirm the molecular weight of the

compound.[6]

Researchers can access this data through resources like ChemicalBook and other

spectroscopic databases.[6]

Safety and Handling
Dibenzenesulfonimide is considered relatively safe to handle, though standard laboratory

precautions should always be observed.[1] It is recommended to avoid contact with skin and

eyes and to prevent inhalation of the dust.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1583796?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2319719.htm
https://patents.google.com/patent/CN106631916A/en
https://www.guidechem.com/question/how-to-synthesize-dibenzenesul-id170957.html
https://patents.google.com/patent/CN106631916A/en
https://wap.guidechem.com/encyclopedia/dibenzenesulfonimide-dic10749.html
https://wap.guidechem.com/encyclopedia/dibenzenesulfonimide-dic10749.html
https://wap.guidechem.com/encyclopedia/dibenzenesulfonimide-dic10749.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8011991/
https://www.benchchem.com/product/b1583796?utm_src=pdf-body
https://m.chemicalbook.com/SpectrumEN_2618-96-4_IR1.htm
https://m.chemicalbook.com/SpectrumEN_2618-96-4_IR1.htm
https://m.chemicalbook.com/SpectrumEN_2618-96-4_IR1.htm
https://m.chemicalbook.com/SpectrumEN_2618-96-4_IR1.htm
https://www.benchchem.com/product/b1583796?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/dibenzenesulfonimide-dic10749.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Precautionary Statements: P261 (Avoid breathing dust), P280 (Wear protective

gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES:

Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy

to do. Continue rinsing).

Storage: Store in a cool, dry place away from direct sunlight in a tightly sealed container.[1]

Conclusion
Dibenzenesulfonimide is a versatile chemical with significant applications, particularly in the

electroplating industry and as a precursor in organic synthesis. Its well-established synthesis

and physicochemical properties make it a valuable compound for researchers and chemical

professionals. Adherence to appropriate safety protocols is essential when handling this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dibenzenesulfonimide (CAS 2618-96-4): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583796#dibenzenesulfonimide-cas-2618-96-4-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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